Cas no 1805152-37-7 (ethyl 5-bromo-4-fluoro-pyridine-2-carboxylate)

Ethyl 5-bromo-4-fluoro-pyridine-2-carboxylate is a versatile pyridine-based intermediate used in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo and fluoro substituent on the pyridine ring—enhance reactivity, enabling selective functionalization in cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig). The ethyl ester group offers additional derivatization flexibility, facilitating hydrolysis or transesterification. This compound is particularly valuable in medicinal chemistry for constructing bioactive heterocycles due to its balanced electronic properties and stability under typical reaction conditions. High purity grades ensure consistent performance in demanding applications. Proper handling under inert atmospheres is recommended to preserve its reactivity.

ethyl 5-bromo-4-fluoro-pyridine-2-carboxylate structure

1805152-37-7 structure

Product Name:ethyl 5-bromo-4-fluoro-pyridine-2-carboxylate

CAS No:1805152-37-7

MF:C₈H₇BrFNO₂

MW:248.0491

MDL:MFCD28740720

CID:4740970

Update Time:2026-02-25

ethyl 5-bromo-4-fluoro-pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-bromo-4-fluoropicolinate
- Ethyl 5-bromo-4-fluoropyridine-2-carboxylate
- ethyl 5-bromo-4-fluoro-pyridine-2-carboxylate
- MDL： MFCD28740720
- Inchi： 1S/C8H7BrFNO2/c1-2-13-8(12)7-3-6(10)5(9)4-11-7/h3-4H,2H2,1H3
- InChI Key： BNKDWTORBYKSRE-UHFFFAOYSA-N
- SMILES： BrC1=C([H])N=C(C(=O)OC([H])([H])C([H])([H])[H])C([H])=C1F

Computed Properties

Exact Mass: 246.96442g/mol
Monoisotopic Mass: 246.96442g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 39.2
Molecular Weight: 248.05g/mol
XLogP3: 2.2

ethyl 5-bromo-4-fluoro-pyridine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y22055-1g	Ethyl 5-bromo-4-fluoropyridine-2-carboxylate	1805152-37-7	95%	1g	¥24009.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y22055-250mg	Ethyl 5-bromo-4-fluoropyridine-2-carboxylate	1805152-37-7	95%	250mg	¥14859.0	2023-09-05
Alichem	A029012916-250mg	Ethyl 5-bromo-4-fluoropicolinate	1805152-37-7	95%	250mg	$1,038.80	2022-04-01
Alichem	A029012916-1g	Ethyl 5-bromo-4-fluoropicolinate	1805152-37-7	95%	1g	$3,184.50	2022-04-01
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD01140-5g	ethyl 5-bromo-4-fluoropicolinate	1805152-37-7	95%	5g	$2850	2023-09-07
eNovation Chemicals LLC	Y1187444-0.25g	Ethyl 5-Bromo-4-fluoropyridine-2-carboxylate	1805152-37-7	95%	0.25g	$1155	2024-07-19
eNovation Chemicals LLC	Y1187444-1g	Ethyl 5-Bromo-4-fluoropyridine-2-carboxylate	1805152-37-7	95%	1g	$1870	2024-07-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU4654-100MG	ethyl 5-bromo-4-fluoro-pyridine-2-carboxylate	1805152-37-7	95%	100MG	￥ 1,966.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU4654-250MG	ethyl 5-bromo-4-fluoro-pyridine-2-carboxylate	1805152-37-7	95%	250MG	￥ 3,544.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU4654-500MG	ethyl 5-bromo-4-fluoro-pyridine-2-carboxylate	1805152-37-7	95%	500MG	￥ 5,900.00	2023-04-14